2-[methyl(phenylsulfonyl)amino]-N-(3-nitrophenyl)benzamide

• IUPAC Name: 2-[benzenesulfonyl(methyl)amino]-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C20H17N3O5S/c1-22(29(27,28)17-10-3-2-4-11-17)19-13-6-5-12-18(19)20(24)21-15-8-7-9-16(14-15)23(25)26/h2-14H,1H3,(H,21,24)
• InChI Key: AGUSYSMEEWRHHY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H17N3O5S
• Molecular Weight: 411.4 g/mol

Description

2-[methyl(phenylsulfonyl)amino]-N-(3-nitrophenyl)benzamide is an organic compound characterized by its complex structure, which includes a benzamide core substituted with a methyl(phenylsulfonyl)amino group and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[methyl(phenylsulfonyl)amino]-N-(3-nitrophenyl)benzamide typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-nitroaniline with benzoyl chloride to form N-(3-nitrophenyl)benzamide. This intermediate is then reacted with methyl(phenylsulfonyl)amine under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[methyl(phenylsulfonyl)amino]-N-(3-nitrophenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Common reducing agents include lithium aluminum hydride and hydrogen gas in the presence of a palladium catalyst.

Substitution: Electrophilic reagents like bromine or chlorinating agents can be used under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield 2-[methyl(phenylsulfonyl)amino]-N-(3-aminophenyl)benzamide.

Scientific Research Applications

2-[methyl(phenylsulfonyl)amino]-N-(3-nitrophenyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of advanced materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism by which 2-[methyl(phenylsulfonyl)amino]-N-(3-nitrophenyl)benzamide exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its functional groups. The nitro and sulfonyl groups may play a crucial role in its biological activity by forming interactions with target molecules.

Comparison with Similar Compounds

Similar Compounds

N-(3-nitrophenyl)benzamide: Lacks the methyl(phenylsulfonyl)amino group.

2-[methyl(phenylsulfonyl)amino]benzamide: Lacks the nitrophenyl group.

Uniqueness

2-[methyl(phenylsulfonyl)amino]-N-(3-nitrophenyl)benzamide is unique due to the presence of both the nitrophenyl and methyl(phenylsulfonyl)amino groups, which confer distinct chemical and biological properties. This combination of functional groups makes it a valuable compound for various applications in research and industry.